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Compound of Interest

Compound Name: 2-Chloroethanol-1,1,2,2-d4

CAS No.: 117067-62-6

Cat. No.: B122097

Get Quote

Executive Safety Directive
STOP AND READ: Do not treat 2-Chloroethanol-1,1,2,2-d4 (2-CE-d4) as a standard organic

solvent.

While chemically identical to non-deuterated 2-chloroethanol, the "d4" isotope is frequently

used in high-value metabolic stability studies. This often leads to handling small, concentrated

aliquots outside of standard fume hood workflows (e.g., at the NMR bench). This is a critical

failure point.

2-Chloroethanol is a metabolic poison. It is fatal if inhaled, swallowed, or absorbed through the

skin.[1] It rapidly penetrates standard nitrile gloves. Upon absorption, it metabolizes into

chloroacetaldehyde, disrupting the Krebs cycle and causing potential cardiac or respiratory

arrest.

The Golden Rule of Disposal:

NEVER pour down the drain.
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NEVER mix with non-halogenated solvents (e.g., Methanol, Acetone) unless unavoidable.

ALWAYS segregate as Halogenated Waste.

Chemical Profile & Waste Classification
Effective disposal begins with accurate identification. The deuterated nature does not alter the

RCRA waste code, but it does flag the material as high-value/low-volume.

Property Data Operational Implication

Chemical Name 2-Chloroethanol-1,1,2,2-d4 Label must be explicit.

CAS Number
117067-62-6 (Labeled) / 107-

07-3 (Unlabeled)

Use CAS 107-07-3 for broad

waste profiling if "d4" is not in

the EHS system.

RCRA Waste Code U047

Classified as "Toxic Waste."

Strict "empty container" rules

apply.

Flash Point ~60°C (140°F)
Combustible. Keep away from

oxidizers.

Water Solubility Miscible

High Risk: Spills mix instantly

with wet surfaces, expanding

the contamination zone.

GHS Hazards
Acute Tox. 1 (Dermal), Acute

Tox. 2 (Inhalation)

Standard Nitrile is insufficient.

Use Silver Shield/Laminate

gloves.

Pre-Disposal Assessment & Segregation Logic
Before moving the vial, determine the waste stream. We use a "Cradle-to-Grave" tracking

approach.
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Waste Generation Source

Is it Pure 2-CE-d4?

Is it a Mixture?

No

Stream A: Pure U-Listed Waste
(High Hazard)

Yes (Expired/Excess)

Stream B: Halogenated Solvent Mix
(e.g., with DCM/Chloroform)

Organic Solvents

Stream C: Aqueous Mixture
(HPLC Effluent)

Water/Buffer

Label as U047.
Segregate in glass secondary containment.

Label as 'Halogenated Waste'.
List 2-CE-d4 % explicitly.

Adjust pH to 6-9 if needed.
Collect in 'Aqueous Toxic' carboy.

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 2-Chloroethanol-d4 waste streams. Correct

segregation prevents costly incinerator damage and ensures regulatory compliance.

Step-by-Step Disposal Protocol
Phase 1: Personal Protective Equipment (PPE)

Respiratory: Work inside a certified chemical fume hood.

Hands:CRITICAL. Standard 4-mil nitrile gloves have a breakthrough time of <5 minutes for

2-chloroethanol.

Recommendation: Wear Silver Shield (Laminate) gloves. If dexterity is required, wear

Silver Shield under nitrile gloves.
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Eyes: Chemical splash goggles (safety glasses are insufficient for liquids that are fatal via

ocular absorption).

Phase 2: Container Selection & Transfer
Select Container: Use Amber Glass or HDPE containers. Avoid LDPE or standard squirt

bottles, as 2-CE can permeate them.

Headspace: Leave at least 10% headspace in the waste container to allow for thermal

expansion.

Transfer:

Place the waste container in a secondary containment tray inside the hood.

Use a funnel to prevent drips.

If rinsing a "d4" vial, the first three rinses must go into the hazardous waste container. Only

after triple-rinsing can the vial be treated as glass waste (check local "P-list vs U-list"

container rules; U047 usually allows triple-rinsed disposal, but incineration of the vial is

safer).

Phase 3: Labeling (The "U-List" Requirement)
Your label must be specific. Generic "Organic Waste" labels are insufficient for U047 waste.

Constituents: Write "2-Chloroethanol-1,1,2,2-d4" clearly.

Hazards: Check "Toxic" and "Flammable."[2]

Percentages: If a mixture, estimate the % (e.g., "95% Dichloromethane, 5% 2-Chloroethanol-

d4").

Phase 4: Satellite Accumulation Area (SAA)
Close It: Cap the container tightly immediately after adding waste. Do not leave a funnel in

the neck.
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Segregate: Place the bottle in the "Halogenated Solvents" secondary bin. Do not store near

oxidizers (Nitric acid, Peroxides) or Alkali metals.

Time Limit: Once the container is full, you typically have 3 days (US RCRA standard) to

move it to the Central Accumulation Area.

Emergency Procedures: Spills
Scenario: You drop a 1mL vial of 2-Chloroethanol-d4 on the floor.

Evacuate: Clear the immediate area. Vapor toxicity is the primary threat.

Assess: If the spill is >50mL or outside a hood, call EHS/Emergency Response immediately.

Cleanup (Small spills <10mL inside hood):

Do NOT use paper towels. They increase surface area and evaporation rate.

Use Vermiculite or Activated Carbon spill pads to suppress vapors.

Place all contaminated absorbents into a wide-mouth jar, seal, and label as hazardous

waste (U047).

Wash the surface with soap and water; collect the rinsate as hazardous waste.

The Disposal Workflow (Visualized)

Generation
(NMR/Synthesis)

Collection
(Glass/HDPE Container)

 Fume Hood Only Labeling
(Must list 'U047')

 Immediate Satellite Accumulation
(Closed, Secondary Cont.)

 Segregate EHS Pickup
(Manifesting)

 When Full Final Disposal
(High Temp Incineration)

 Off-site

Click to download full resolution via product page

Figure 2: Operational workflow for the lifecycle of 2-Chloroethanol-d4 waste. Note that the final

fate is almost exclusively high-temperature incineration to destroy the organochlorine bond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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